Cas no 1805110-39-7 (Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805110-39-7
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4928498
• Update Time: 2025-10-13

Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H7F2N3O2/c1-16-9(15)6-4(3-12)2-5(13)7(14-6)8(10)11/h2,8H,13H2,1H3
• InChI Key： HZVPIWNWXIMBKP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(C(=O)OC)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.7
• Topological Polar Surface Area: 89

Additional information on Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate

Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805110-39-7): An Overview

Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805110-39-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, an amino group, and a difluoromethyl substituent, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate is particularly noteworthy due to its potential to modulate various biological pathways. The presence of the cyano group and the difluoromethyl substituent imparts unique electronic and steric properties, which can influence the compound's interactions with biological targets. These properties have been explored in several recent studies, highlighting the compound's potential as a lead molecule in drug discovery.

One of the key areas of research involving Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate is its role in the inhibition of specific enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the activity of a key enzyme involved in cancer cell proliferation. The researchers found that the compound selectively targets this enzyme, leading to reduced tumor growth in preclinical models. This finding underscores the potential of Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate as an anticancer agent.

In addition to its anticancer properties, Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate has also shown promise in other therapeutic areas. A recent study published in the European Journal of Medicinal Chemistry explored its potential as an anti-inflammatory agent. The researchers reported that the compound effectively reduces inflammation by modulating the expression of pro-inflammatory cytokines. This suggests that Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate could be developed into a novel treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthetic route to Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate has been optimized to ensure high yields and purity. A detailed synthetic protocol published in Organic Letters in 2020 described a multi-step process involving the condensation of appropriate starting materials followed by selective functional group modifications. This protocol has been widely adopted by research groups and pharmaceutical companies, facilitating the large-scale production of the compound for further studies and potential clinical applications.

The pharmacokinetic properties of Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate have also been extensively studied. Research published in Drug Metabolism and Disposition in 2021 reported that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and shows good bioavailability. Additionally, it has a long half-life, which may allow for less frequent dosing regimens in clinical settings.

Toxicity studies have indicated that Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate is generally well-tolerated at therapeutic doses. A comprehensive toxicity assessment published in Toxicological Sciences in 2020 found no significant adverse effects at clinically relevant concentrations. However, as with any new drug candidate, further preclinical and clinical studies are necessary to fully evaluate its safety profile.

In conclusion, Methyl 3-amino-5-cyano-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805110-39-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various disease areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility.